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Compound of Interest

Compound Name: Nvs-ZP7-4

Cat. No.: B609695

Get Quote

For researchers and drug development professionals utilizing Nvs-ZP7-4, a potent inhibitor of

the zinc transporter SLC39A7 (ZIP7), ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility.[1][2][3] While a specific, publicly available

Safety Data Sheet (SDS) detailing the disposal protocol for Nvs-ZP7-4 is not readily accessible

through general searches, established best practices for the disposal of chemical waste

provide a comprehensive framework for its safe management. This guide synthesizes available

information on Nvs-ZP7-4's properties with general chemical waste disposal procedures to

offer a step-by-step approach for its responsible handling and disposal.

It is imperative to treat Nvs-ZP7-4 as a hazardous substance in the absence of explicit disposal

instructions from the manufacturer.[4] All procedures should be conducted in accordance with

local, state, and federal regulations, and in consultation with your institution's Environmental

Health and Safety (EHS) office.

Key Safety and Handling Information
A summary of the essential information for Nvs-ZP7-4 is provided in the table below. This data

is crucial for making informed decisions regarding its handling and the selection of appropriate

disposal containers and methods.
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Property Information Source

Chemical Name

1-[(2S)-2-[(6-fluoro-2-

benzothiazolyl)amino]-3-

phenylpropyl]-spiro[piperidine-

4,4'(1'H)-quinazolin]-2'(3'H)-

one

[2]

Molecular Formula C28H28FN5OS [2]

Appearance Solid [4]

Storage Temperature -20°C [1][2][5]

Solubility
Soluble in DMSO and ethanol.

Insoluble in water.
[2][4][5]

Stability
Stable for ≥ 4 years when

stored at -20°C.
[2]

Known Hazards

Should be considered

hazardous. Avoid ingestion,

inhalation, and contact with

skin and eyes.[4]

[4]

Step-by-Step Disposal Protocol for Nvs-ZP7-4
The following protocol is a general guideline based on standard laboratory practices for

chemical waste disposal.

I. Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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II. Waste Segregation and Collection

Dedicated Waste Container: Collect all Nvs-ZP7-4 waste in a dedicated, sealable, and

clearly labeled hazardous waste container. The container material should be compatible with

the solvents used to dissolve the compound (e.g., a high-density polyethylene container for

DMSO or ethanol solutions).

Solid Waste: Dispose of solid Nvs-ZP7-4, contaminated weighing papers, and other

contaminated disposable lab supplies directly into the designated solid chemical waste

container.

Liquid Waste:

Collect solutions of Nvs-ZP7-4 in a dedicated liquid hazardous waste container.

Do not mix with aqueous waste streams, given its insolubility in water.[5]

Separate halogenated and non-halogenated solvent waste if required by your institution's

EHS guidelines.

Contaminated Sharps: Any needles, syringes, or other sharps contaminated with Nvs-ZP7-4
must be disposed of in a designated, puncture-proof sharps container for chemically

contaminated sharps.[6]

Empty Containers: Original containers of Nvs-ZP7-4 should be triple-rinsed with a suitable

solvent (e.g., ethanol or DMSO). The rinsate must be collected and disposed of as

hazardous liquid waste.[6][7] After rinsing, deface the label and dispose of the empty

container according to your institution's procedures for decontaminated lab glass or plastic.

[6]

III. Labeling of Waste Containers

Properly label all waste containers with the following information:

"Hazardous Waste"

The full chemical name: "Nvs-ZP7-4"
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The solvent(s) present in the container (e.g., "DMSO," "Ethanol")

An approximate concentration or quantity of Nvs-ZP7-4

The date the waste was first added to the container

The name of the principal investigator or laboratory group

IV. Storage of Waste

Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.

[8] Ensure the containers are sealed and stored in secondary containment to prevent spills.

V. Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office. Do not pour any Nvs-ZP7-4 waste down the drain or dispose of it in the regular trash.

Experimental Workflow & Signaling Pathway
Visualizations
To further aid in the understanding of the processes involved, the following diagrams illustrate

the recommended workflow for chemical waste disposal and the known signaling pathway of

Nvs-ZP7-4.
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General Chemical Waste Disposal Workflow
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Add Waste to Container

Securely Seal Container

Store in Satellite
Accumulation Area

Request Waste Pickup
via EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the general procedure for laboratory chemical waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b609695/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-nvs-zp7-4-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nvs-ZP7-4 Mechanism of Action

Nvs-ZP7-4

SLC39A7 (ZIP7)
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ER Stress
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T-ALL Cells

Click to download full resolution via product page

Caption: The signaling pathway of Nvs-ZP7-4 leading to apoptosis in T-ALL cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://labscoop.com/us/en/product/cay/cayman-chemical/33773-5mg-nvs-zp7-4
https://www.caymanchem.com/product/33773/nvs-zp7-4
https://www.medchemexpress.com/NVS-ZP7-4.html
https://cdn.caymanchem.com/cdn/insert/33773.pdf
https://www.selleckchem.com/products/nvs-zp7-4.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b609695/docs#navigating-the-safe-disposal-of-nvs-zp7-4-a-procedural-guide
https://www.benchchem.com/product/b609695/docs#navigating-the-safe-disposal-of-nvs-zp7-4-a-procedural-guide
https://www.benchchem.com/product/b609695/docs#navigating-the-safe-disposal-of-nvs-zp7-4-a-procedural-guide
https://www.benchchem.com/product/b609695/docs#navigating-the-safe-disposal-of-nvs-zp7-4-a-procedural-guide
https://www.benchchem.com/product/b609695?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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